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Introduction

Prodigiosin, a vibrant red pigment belonging to the prodiginines family, is a secondary
metabolite produced by various bacteria, most notably Serratia marcescens.[1] This tripyrrole
compound has garnered significant attention in oncology research due to its potent anticancer
properties.[2] Prodigiosin has demonstrated selective cytotoxicity against a wide array of
cancer cell lines while exhibiting minimal toxicity to normal cells.[1][3] Its mechanisms of action
are multifaceted, involving the induction of apoptosis, cell cycle arrest, and the modulation of
key oncogenic signaling pathways.[1][4] These characteristics make prodigiosin a promising
candidate for the development of novel anticancer therapeutics.[5]

This document provides a summary of the cytotoxic effects of prodigiosin on various cancer cell
lines, outlines its impact on cellular signaling pathways, and offers detailed protocols for key
experimental assays used to evaluate its efficacy.

Data Presentation: Cytotoxicity of Prodigiosin
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The cytotoxic activity of prodigiosin is commonly evaluated by determining its half-maximal

inhibitory concentration (IC50), which represents the concentration of the compound required

to inhibit the growth of 50% of the cancer cell population. The IC50 values for prodigiosin vary

depending on the cancer cell line and the duration of exposure.

IC50 Value

IC50 Value

Cell Line Cancer Type Notes
(ng/mL) (nM)
. 0.39[2][5],
A549 Lung Carcinoma - -
1.30[6]
HCT116 Colon Carcinoma  0.62[6] - 48h treatment.
Breast Highly sensitive.
MDA-MB-231 , 0.68[6], 6.7[5] -
Adenocarcinoma [3]
Colon
HT29 _ 0.45[2][5] - -
Adenocarcinoma
A375 Melanoma 1.25[6] - -
Breast <2.0[7], 5.1]8],
MCF-7 _ - -
Adenocarcinoma  16[5]
H460 Lung Cancer 7.7[7] 23[7] -
Hepatocellular
HepG2 ) 8.75[7] 5.2[7], 27[7] -
Carcinoma
KB Oral Carcinoma - 4.8[7] -
Mucoepidermoid
NCI-H292 ) 3.4[8] - -
Carcinoma
Larynx
Hep-2 Epidermoid 3.4[8] - -
Carcinoma
Promyelocytic 0.0796 (79.6 nM) ] N
HL-60 - Highly sensitive.

Leukemia

[2]
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Note: The molecular weight of prodigiosin is approximately 323.4 g/mol , which can be used for

conversions between pg/mL and pM.

Mechanism of Action & Signaling Pathways

Prodigiosin exerts its anticancer effects by modulating several critical cellular signaling

pathways, primarily leading to programmed cell death (apoptosis).[4]

1. Induction of the Intrinsic Apoptosis Pathway: Prodigiosin is a potent inducer of apoptosis

through the mitochondrial-mediated intrinsic pathway.[9] This process involves:

Upregulation of p53: The tumor suppressor protein p53 is often upregulated, which can
trigger apoptosis.[4][10]

Modulation of Bcl-2 Family Proteins: Prodigiosin increases the ratio of the pro-apoptotic
protein Bax to the anti-apoptotic protein Bcl-2.[4][10] This shift in balance leads to
mitochondrial outer membrane permeabilization.

Mitochondrial Disruption: The release of key mitochondrial factors, including Cytochrome c
and Apoptosis-Inducing Factor (AlF), into the cytosol is promoted.[4][9]

Caspase Activation: Cytochrome c release triggers the activation of caspase-9, which in turn
activates the executioner caspase-3.[4][10]

PARP Cleavage: Activated caspase-3 cleaves Poly (ADP-ribose) polymerase (PARP), a key
enzyme in DNA repair, leading to the final stages of apoptosis.[4][10]

Downregulation of IAPs: Prodigiosin can decrease the expression of Inhibitor of Apoptosis
Proteins (IAPs) such as XIAP and clAP-1/2, further promoting caspase activity.[4][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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